N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H18N2O5/c1-21(2)11-27-17-8-7-13(10-15(17)23-20(21)26)22-18(24)14-9-12-5-3-4-6-16(12)28-19(14)25/h3-10H,11H2,1-2H3,(H,22,24)(H,23,26)
• InChI Key: LOPXKGOQMKNHPS-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)NC1=O)C
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H18N2O5 and its molecular weight is 378.384. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-oxo-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-oxo-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of complex organic compounds, including those with oxazepine and chromene structures, are fundamental areas of research. These processes often involve multiple steps, including etherification, oximation, and Beckmann rearrangement, among others, to produce novel compounds with potential biological activities (Xiaodong Chen, Jiao Ye, A. Hu, 2012). These synthetic routes can lead to compounds with unique structural features, whose characterization might involve techniques such as NMR, MS, and X-ray crystallography.

Potential Biological Activities

Several related compounds have been evaluated for their biological activities, including antibacterial, antifungal, and antiallergic properties. For instance, certain compounds have shown promising antibacterial activity against pathogens like Staphylococcus aureus and Bacillus subtilis, indicating potential applications in developing new antimicrobial agents (M. Palkar, A. Patil, Girish Hampannavar, et al., 2017). Additionally, derivatives of similar structures have been explored for their antiallergic activity, comparing favorably to known antiallergic agents when tested in relevant assays (J. J. Wade, C. B. Toso, C. Matson, et al., 1983).

Chemical Reactions and Mechanistic Studies

Research into the chemical reactivity and mechanisms of compounds containing benzoxazepine or related heterocyclic frameworks is another area of interest. Studies have explored various reactions, including intramolecular cyclizations and amidation processes, to generate new compounds with potentially useful properties (L. Ukhin, K. Suponitsky, E. N. Shepelenko, et al., 2015). These investigations contribute to a deeper understanding of the chemical behavior of such compounds and can lead to the development of novel synthetic methodologies.